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Compound of Interest

Compound Name: Celecoxib-d7

Cat. No.: B585806

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Celecoxib-d7. Adherence to these guidelines is essential to ensure personal safety
and minimize environmental impact.

Celecoxib-d7, a deuterated analog of the selective COX-2 inhibitor Celecoxib, requires careful
handling due to its potential health hazards. The Safety Data Sheet (SDS) for Celecoxib-d7
indicates that it may damage fertility or the unborn child, cause serious eye irritation, and may
provoke an allergic skin reaction[1]. Therefore, it is imperative to treat this compound as a
potent pharmaceutical ingredient and employ stringent safety measures.

Hazard Identification and Classification

A summary of the key hazards associated with Celecoxib-d7 is provided in the table below.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling Celecoxib-d7 powder and solutions.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with nitrile
gloves. The outer glove should
be changed immediately upon

contamination.

Prevents skin contact and
absorption. Double-gloving

provides an additional barrier.

Eye Protection

Chemical safety goggles or a
full-face shield.[2][3]

Protects eyes from dust

particles and splashes.

Respiratory Protection

For handling powder: A
NIOSH-approved N95
respirator at a minimum. For
higher-risk activities or if
engineering controls are
insufficient, a Powered Air-
Purifying Respirator (PAPR) is
recommended.[4][5][6]

Prevents inhalation of airborne
powder, which is a primary

route of exposure.

Lab Coat/Gown

A disposable, long-sleeved

gown that closes in the back.

[2]

Protects skin and personal

clothing from contamination.

Shoe Covers

Disposable shoe covers.[2]

Prevents the tracking of
contaminants out of the

designated work area.

Operational Plan: Step-by-Step Handling

Procedures

The following protocols are designed to minimize exposure during common laboratory

procedures involving Celecoxib-d7.

Preparation and Weighing of Celecoxib-d7 Powder

o Designated Area: All handling of Celecoxib-d7 powder must be conducted in a designated

area, such as a chemical fume hood, a ventilated balance enclosure, or a glove box, to

contain any airborne patrticles.[7][8][9]
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o Decontamination of Work Surface: Before starting, decontaminate the work surface with an
appropriate cleaning agent. Cover the work surface with disposable bench paper.

» Donning PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.
e Weighing Procedure (Tare Method):
o Place a sealed container (e.g., a vial with a cap) on the analytical balance and tare it.

Move the tared container to the fume hood or containment enclosure.

[¢]

[¢]

Carefully transfer the desired amount of Celecoxib-d7 powder into the container using a

dedicated spatula.

[¢]

Securely close the container.

Wipe the exterior of the container with a damp cloth to remove any residual powder.

[e]

Return the sealed container to the balance to obtain the final weight.[7][8]

o

e Dissolving: If preparing a solution, add the solvent to the sealed container within the fume
hood.

Handling of Celecoxib-d7 Solutions

While solutions of Celecoxib-d7 pose a lower risk of inhalation, skin and eye contact are still
significant hazards.

o PPE: Wear the appropriate PPE, including double gloves, safety goggles, and a lab coat.

o Containment: Conduct all transfers and manipulations of the solution within a chemical fume
hood.

o Spill Prevention: Work over a tray or absorbent pad to contain any potential spills.

Disposal Plan
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Proper disposal of Celecoxib-d7 and associated waste is critical to prevent environmental
contamination and accidental exposure.

Waste Segregation and Collection

All waste contaminated with Celecoxib-d7 must be segregated as hazardous chemical waste.

Waste Type Collection Container Labeling
A dedicated, sealable, and "Hazardous Waste: Celecoxib-
Solid Waste clearly labeled hazardous d7," along with the appropriate
waste container. hazard pictograms.

(Gloves, weigh paper,

contaminated vials, etc.)

A dedicated, sealed, and "Hazardous Waste: Celecoxib-
Liquid Waste shatter-resistant container for d7 in [Solvent Name]," with
hazardous liquid waste. hazard pictograms.

(Unused solutions, solvent

rinses)

) ) "Hazardous Sharps Waste:
A designated sharps container ) ]
Sharps ) Celecoxib-d7," with hazard
for hazardous chemical waste. )
pictograms.

(Contaminated needles,

Pasteur pipettes)

Decontamination and Final Disposal

o Decontamination: All non-disposable equipment (spatulas, glassware, etc.) must be
decontaminated after use. This can be achieved by rinsing with a suitable solvent, and the
rinsate should be collected as hazardous liquid waste.

» Final Disposal: All collected hazardous waste must be disposed of through a licensed
hazardous waste disposal company, in accordance with local, state, and federal regulations.
[10][11][12] Do not dispose of Celecoxib-d7 waste down the drain or in the regular trash.
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Emergency Procedures

Emergency Situation

Immediate Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small
powder spills, gently cover with a damp paper
towel to avoid raising dust, then clean with a wet
wipe. For liquid spills, absorb with an inert
material. Collect all cleanup materials in a
sealed container for hazardous waste disposal.
Decontaminate the spill area. For large spills,
contact the institution's environmental health

and safety department.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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